Cas no 57731-85-8 (1,2-Distearoyldigalactosylglyceride)

1,2-Distearoyldigalactosylglyceride structure
57731-85-8 structure
Product Name:1,2-Distearoyldigalactosylglyceride
CAS No:57731-85-8
MF:C51H96O15
MW:949.298958778381
CID:376184
Update Time:2023-08-02

1,2-Distearoyldigalactosylglyceride Chemical and Physical Properties

Names and Identifiers

    • b-D-Galactopyranoside,(2S)-2,3-bis[(1-oxooctadecyl)oxy]propyl 6-O-a-D-galactopyranosyl-
    • 1,2-distearoyldigalactosylglyceride
    • 1,2-Ddgg
    • 1,2-Distearoyldiglactosylglycerol
    • beta-D-Galactopyranoside, 2,3-bis((1-oxooctadecyl)oxy)propyl 6-O-alpha-D-galactopyranosyl-, (S)-
    • 1,2-Distearoyldigalactosylglyceride
    • Inchi: 1S/C51H96O15/c1-4-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-42(53)65-50(59)47(58)41(39-62-48-46(57)45(56)44(55)40(38-52)63-48)64-49(61-37-6-3)51(50,60)66-43(54)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-5-2/h40-41,44-49,52,55-60H,4-39H2,1-3H3/t40-,41-,44+,45+,46-,47+,48+,49-,50-,51+/m1/s1
    • InChI Key: DIZOFPBSHGHAHD-VKVXXCHQSA-N
    • SMILES: O1[C@H]([C@]([C@]([C@H]([C@H]1CO[C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)O)(O)OC(CCCCCCCCCCCCCCCCC)=O)(O)OC(CCCCCCCCCCCCCCCCC)=O)OCCC

Computed Properties

  • Exact Mass: 948.674922
  • Monoisotopic Mass: 948.674922
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 66
  • Rotatable Bond Count: 43
  • Complexity: 1210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 231

Experimental Properties

  • Density: 1.13
  • Boiling Point: 915.3°Cat760mmHg
  • Flash Point: 243.2°C
  • Refractive Index: 1.525
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